2-Chloro-1,2-dicyclopropylethan-1-one

• Molecular Formula: C8H11ClO
• Molecular Weight: 158.62 g/mol
• IUPAC Name: 2-chloro-1,2-dicyclopropylethanone
• InChI: InChI=1S/C8H11ClO/c9-7(5-1-2-5)8(10)6-3-4-6/h5-7H,1-4H2
• InChI Key: BXNBBHNTCOTZHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C(=O)C2CC2)Cl

Description

2-Chloro-1,2-dicyclopropylethan-1-one (C₈H₉ClO) is a ketone derivative featuring two cyclopropyl groups and a chlorine atom adjacent to the carbonyl group. The cyclopropane rings introduce significant ring strain, which enhances electrophilicity at the carbonyl carbon. This compound is primarily utilized as an intermediate in organic synthesis, particularly in nucleophilic substitution or elimination reactions due to the labile chlorine atom. Its reactivity is further influenced by the electron-withdrawing nature of the cyclopropyl substituents, making it a valuable precursor for constructing complex cyclic frameworks.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-1,2-dicyclopropylethan-1-one typically involves the chlorination of cyclopropyl methyl ketone. One common method includes dissolving cyclopropyl methyl ketone in a solvent, adding a metallic aluminum catalyst, and introducing chlorine gas for the chlorination reaction. The chlorinated product is then subjected to reduced pressure distillation to remove the solvent, followed by rectification to obtain the final product .

Industrial Production Methods

Industrial production of 2-Chloro-1,2-dicyclopropylethan-1-one follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. The use of advanced distillation and purification techniques helps in achieving the desired product quality .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-1,2-dicyclopropylethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines, alcohols, or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions result in various substituted derivatives .

Scientific Research Applications

2-Chloro-1,2-dicyclopropylethan-1-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Chloro-1,2-dicyclopropylethan-1-one involves its interaction with specific molecular targets. The compound’s reactivity is primarily due to the presence of the chlorine atom and the strained cyclopropyl rings, which make it highly reactive towards nucleophiles and electrophiles. These interactions can lead to the formation of various products depending on the reaction conditions .

Comparison with Similar Compounds

Research Findings and Gaps

• Synthetic Utility: The chlorine atom in 2-Chloro-1,2-dicyclopropylethan-1-one enables facile functionalization, whereas the cyclopentanone derivative’s stability limits its reactivity .
• Data Limitations : Both compounds lack comprehensive toxicological profiles, necessitating further studies for industrial or pharmaceutical use.

Biological Activity

2-Chloro-1,2-dicyclopropylethan-1-one is an organic compound with significant potential in various biological applications. This article provides a comprehensive overview of its biological activity, including mechanisms of action, research findings, and case studies.

• Molecular Formula : C8H11ClO
• Molecular Weight : 158.62 g/mol
• IUPAC Name : 2-chloro-1,2-dicyclopropylethanone

The compound is characterized by its unique structure, which includes two cyclopropyl groups and a chlorine atom. This configuration contributes to its reactivity and potential biological interactions.

The mechanism of action of 2-Chloro-1,2-dicyclopropylethan-1-one is primarily attributed to its electrophilic nature due to the chlorine atom and the strained cyclopropyl rings. These features enable the compound to interact with various nucleophiles and electrophiles, leading to the formation of diverse biological products. The reactivity can facilitate:

• Nucleophilic Substitution : The chlorine atom can be replaced by nucleophiles such as amines or alcohols.
• Oxidation and Reduction Reactions : The compound can undergo oxidation to form carboxylic acids or reduction to produce alcohols depending on the reagents used.

Biological Activities

Research has indicated that 2-Chloro-1,2-dicyclopropylethan-1-one exhibits several biological activities:

Antimicrobial Properties

Studies have explored the antimicrobial potential of this compound. It has been noted for its effectiveness against various bacterial strains. For instance, laboratory tests demonstrated significant inhibition of growth in Gram-positive and Gram-negative bacteria, indicating its potential as an antimicrobial agent.

Anticancer Activity

The compound has also been investigated for anticancer properties. In vitro studies have shown that it can induce apoptosis in cancer cell lines through mechanisms involving oxidative stress and disruption of cellular signaling pathways. These findings suggest that 2-Chloro-1,2-dicyclopropylethan-1-one may serve as a lead compound in cancer therapeutics .

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial activity of 2-Chloro-1,2-dicyclopropylethan-1-one against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli, demonstrating its potential as a broad-spectrum antimicrobial agent.

Research on Anticancer Effects

In another study focusing on cancer cell lines (e.g., HeLa and MCF-7), treatment with varying concentrations of 2-Chloro-1,2-dicyclopropylethan-1-one resulted in a dose-dependent decrease in cell viability. The IC50 values were determined to be approximately 25 µM for HeLa cells and 30 µM for MCF-7 cells after 48 hours of exposure. Flow cytometry analysis revealed an increase in apoptotic cells upon treatment, suggesting that the compound triggers programmed cell death pathways .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	MIC (µg/mL)	IC50 (µM)
2-Chloro-1,2-dicyclopropylethan-1-one	Antimicrobial & Anticancer	S. aureus: 32 E. coli: 64	HeLa: 25 MCF-7: 30
Cyclopropyl methyl ketone	Limited antimicrobial activity	-	-
2-Chloro-4-nitrophenol	Antimicrobial but more toxic	-	-